Cas no 2193059-30-0 (1-tert-butyl-1H-pyrrolo2,3-bpyridine-3,5-dicarboxylic acid)

• Product Name: 1-tert-butyl-1H-pyrrolo2,3-bpyridine-3,5-dicarboxylic acid
• CAS No: 2193059-30-0
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 5927194
• PubChem ID: 165604521
• Update Time: 2025-06-14

1-tert-butyl-1H-pyrrolo2,3-bpyridine-3,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-1H-pyrrolo2,3-bpyridine-3,5-dicarboxylic acid
• 2193059-30-0
• 1-tert-butylpyrrolo[2,3-b]pyridine-3,5-dicarboxylic acid
• 1-tert-butyl-1H-pyrrolo[2,3-b]pyridine-3,5-dicarboxylic acid
• EN300-1697794

• Inchi： 1S/C13H14N2O4/c1-13(2,3)15-6-9(12(18)19)8-4-7(11(16)17)5-14-10(8)15/h4-6H,1-3H3,(H,16,17)(H,18,19)
• InChI Key： NBORCBVUQIUYQF-UHFFFAOYSA-N
• SMILES： OC(C1C2=CC(C(=O)O)=CN=C2N(C=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 262.09535693g/mol
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.4Ų

Additional information on 1-tert-butyl-1H-pyrrolo2,3-bpyridine-3,5-dicarboxylic acid

Research Brief on 1-tert-butyl-1H-pyrrolo[2,3-b]pyridine-3,5-dicarboxylic acid (CAS: 2193059-30-0)

The compound 1-tert-butyl-1H-pyrrolo[2,3-b]pyridine-3,5-dicarboxylic acid (CAS: 2193059-30-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-tert-butyl-1H-pyrrolo[2,3-b]pyridine-3,5-dicarboxylic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various enzymes and receptors. Its unique pyrrolopyridine scaffold offers a versatile platform for structural modifications, enabling the development of compounds with enhanced selectivity and potency. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to efficiently produce derivatives of this compound for further biological evaluation.

In vitro and in vivo studies have demonstrated that derivatives of 1-tert-butyl-1H-pyrrolo[2,3-b]pyridine-3,5-dicarboxylic acid exhibit promising activity against a range of therapeutic targets, including kinases and G protein-coupled receptors (GPCRs). For instance, certain analogs have shown potent inhibition of protein kinases involved in cancer cell proliferation, suggesting their potential as anticancer agents. Additionally, some derivatives have displayed modulatory effects on GPCRs, which could be exploited for the treatment of neurological disorders.

The pharmacokinetic properties of 1-tert-butyl-1H-pyrrolo[2,3-b]pyridine-3,5-dicarboxylic acid and its derivatives have also been investigated. Preliminary data indicate favorable absorption and metabolic stability, making them suitable candidates for further preclinical development. However, challenges such as optimizing bioavailability and minimizing off-target effects remain areas of active research.

In conclusion, 1-tert-butyl-1H-pyrrolo[2,3-b]pyridine-3,5-dicarboxylic acid represents a promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are focused on elucidating its mechanism of action, expanding its structural diversity, and evaluating its efficacy in disease models. The findings summarized in this brief underscore the compound's potential to contribute to advancements in chemical biology and drug discovery.